Cas no 53101-00-1 (Methyl 3-(4-chlorophenyl)-3-oxopropanoate)
53101-00-1 structure
Product Name:Methyl 3-(4-chlorophenyl)-3-oxopropanoate
CAS No:53101-00-1
MF:C10H9ClO3
MW:212.629662275314
MDL:MFCD00216520
CID:374961
Update Time:2024-01-29
Methyl 3-(4-chlorophenyl)-3-oxopropanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-chlorobenzoylacetate
- Benzenepropanoic acid,4-chloro-a-oxo-, methyl ester
- Methyl 4-chlorophenylpyruvate
- Methyl p-chlorophenylpyruvate
- 3-(4-CHLORO-PHENYL)-3-OXO-PROPIONIC ACID METHYL ESTER
- Methyl 3-(4-chlorophenyl)pyruvate
- Methyl 4-chlorobenzoylacetate,97%
- Methyl 4-chlorobenzoylacetate, 97% 2.5GR
- methyl 3-(4-chlorophenyl)-2-oxopropanoate
- Methyl 3-(4-chlorophenyl)-3-oxopropanoate
-
- MDL: MFCD00216520
- Inchi: 1S/C10H9ClO3/c1-14-10(13)9(12)6-7-2-4-8(11)5-3-7/h2-5H,6H2,1H3
- InChI Key: KTZQZXHMJMSACN-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C(CC1=CC=C(Cl)C=C1)=O
Computed Properties
- Exact Mass: 212.02400
- Monoisotopic Mass: 212.024022
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 43.4
Experimental Properties
- Color/Form: Not available
- Density: 1.267±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 42-46 °C(lit.)
- Boiling Point: 100-106 °C (0.2 mmHg)
- Flash Point: >230 °F
- Refractive Index: 1.558-1.56
- Solubility: Very slightly soluble (0.83 g/l) (25 º C),
- PSA: 43.37000
- LogP: 2.08580
- Solubility: Not available
Methyl 3-(4-chlorophenyl)-3-oxopropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M239145-500mg |
Methyl 3-(4-chlorophenyl)-3-oxopropanoate |
53101-00-1 | 500mg |
$ 235.00 | 2022-06-04 | ||
| TRC | M239145-1000mg |
Methyl 3-(4-chlorophenyl)-3-oxopropanoate |
53101-00-1 | 1g |
$ 390.00 | 2022-06-04 | ||
| TRC | M239145-2000mg |
Methyl 3-(4-chlorophenyl)-3-oxopropanoate |
53101-00-1 | 2g |
$ 615.00 | 2022-06-04 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | IB001-5g |
Methyl 3-(4-chlorophenyl)-3-oxopropanoate |
53101-00-1 | 97% | 5g |
644CNY | 2021-05-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | IB001-1g |
Methyl 3-(4-chlorophenyl)-3-oxopropanoate |
53101-00-1 | 97% | 1g |
197CNY | 2021-05-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | IB001-25g |
Methyl 3-(4-chlorophenyl)-3-oxopropanoate |
53101-00-1 | 97% | 25g |
2769CNY | 2021-05-10 | |
| Cooke Chemical | LN8274351-2.5G |
Methyl4-chlorobenzoylacetate |
53101-00-1 | 97% | 2.5g |
RMB 756.80 | 2025-02-21 | |
| A2B Chem LLC | AG16971-500mg |
Methyl 3-(4-chlorophenyl)-2-oxopropanoate |
53101-00-1 | >95% | 500mg |
$384.00 | 2024-04-19 | |
| A2B Chem LLC | AG16971-1g |
Methyl 3-(4-chlorophenyl)-2-oxopropanoate |
53101-00-1 | >95% | 1g |
$405.00 | 2024-04-19 | |
| Crysdot LLC | CD12064553-25g |
Methyl 3-(4-chlorophenyl)-2-oxopropanoate |
53101-00-1 | 95+% | 25g |
$344 | 2024-07-24 |
Methyl 3-(4-chlorophenyl)-3-oxopropanoate Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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